![molecular formula C20H24N2O4S B3610267 N-(3,4-dimethylphenyl)-2-methyl-5-(4-morpholinylcarbonyl)benzenesulfonamide](/img/structure/B3610267.png)
N-(3,4-dimethylphenyl)-2-methyl-5-(4-morpholinylcarbonyl)benzenesulfonamide
Overview
Description
N-(3,4-dimethylphenyl)-2-methyl-5-(4-morpholinylcarbonyl)benzenesulfonamide, commonly known as DMS, is a sulfonamide compound that has been extensively studied for its potential applications in scientific research. DMS is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 426.55 g/mol. This compound has been found to exhibit a range of biochemical and physiological effects that make it a valuable tool for investigating various biological processes.
Mechanism of Action
The mechanism of action of DMS is not fully understood, but it is believed to involve the modulation of ion channel activity. DMS has been found to bind to the extracellular surface of ion channels and alter their gating properties. This leads to changes in the flow of ions across the membrane, which can have a range of physiological effects.
Biochemical and Physiological Effects:
DMS has been found to exhibit a range of biochemical and physiological effects. These include the modulation of ion channel activity, the inhibition of cell proliferation, and the induction of apoptosis. DMS has also been found to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for a range of conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMS in lab experiments is its ability to modulate ion channel activity. This makes it a valuable tool for investigating the role of ion channels in various physiological processes. However, one of the limitations of using DMS is its potential toxicity. DMS has been found to be toxic to some cell types at high concentrations, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for research on DMS. One area of interest is the development of more selective DMS analogs that target specific ion channels. This could lead to the development of more effective therapeutic agents for a range of conditions. Another area of interest is the investigation of the potential anti-cancer effects of DMS. Recent studies have suggested that DMS may have anti-cancer properties, making it a potential candidate for the development of new cancer therapies.
Scientific Research Applications
DMS has been used extensively in scientific research as a tool for investigating various biological processes. One of the most common applications of DMS is in the study of ion channels. DMS has been found to modulate the activity of a range of ion channels, including voltage-gated sodium channels, calcium channels, and potassium channels. This makes it a valuable tool for investigating the role of these channels in various physiological processes.
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2-methyl-5-(morpholine-4-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4S/c1-14-5-7-18(12-16(14)3)21-27(24,25)19-13-17(6-4-15(19)2)20(23)22-8-10-26-11-9-22/h4-7,12-13,21H,8-11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNUQZJWIJZXKGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)N3CCOCC3)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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